Cas no 383177-50-2 (β-(4-Pyridyl)acrolein Oxalate)

• Product Name: β-(4-Pyridyl)acrolein Oxalate
• CAS No: 383177-50-2
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• CID: 3163176
• PubChem ID: 87575250
• Update Time: 2025-09-26

β-(4-Pyridyl)acrolein Oxalate Chemical and Physical Properties

Names and Identifiers

• beta-(4-Pyridyl)acrolein Oxalate
• ss-(4-Pyridyl)acrolein oxalate
• P1148
• β-(4-Pyridyl)acrolein Oxalate

• Inchi： 1S/C8H7NO.C2H2O4/c10-7-1-2-8-3-5-9-6-4-8;3-1(4)2(5)6/h1-7H;(H,3,4)(H,5,6)/b2-1+;
• InChI Key： NSTHNVMITOXEJZ-TYYBGVCCSA-N
• SMILES： O=C/C=C/C1C=CN=CC=1.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 197
• Topological Polar Surface Area: 105

Experimental Properties

• Melting Point: 180°C

β-(4-Pyridyl)acrolein Oxalate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：2811
• Hazard Category Code： 23/24/25
• Safety Instruction： 22-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone